Cas no 56279-41-5 (Nonanoic acid,2-chloro-)

• Product Name: Nonanoic acid,2-chloro-
• CAS No: 56279-41-5
• MF: C₉H₁₇ClO₂
• MW: 192.683082342148
• CID: 376897
• PubChem ID: 91787
• Update Time: 2025-04-19

Nonanoic acid,2-chloro- Chemical and Physical Properties

Names and Identifiers

• Nonanoic acid,2-chloro-
• 2-chlorononan-1-oic acid
• 2-chlorononanoic acid
• TQP0751
• Nonanoic acid, 2-chloro-
• NS00055200
• 56279-41-5
• EINECS 260-092-5
• SCHEMBL6323658
• DTXSID70971713

• Inchi： 1S/C9H17ClO2/c1-2-3-4-5-6-7-8(10)9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： BPPQZFLRCMEVEC-UHFFFAOYSA-N
• SMILES： ClC(C(=O)O)CCCCCCC

Computed Properties

• Exact Mass: 192.09181
• Monoisotopic Mass: 192.091707
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 3.9

Experimental Properties

• Density: 1.05
• Boiling Point: 286.7°C at 760 mmHg
• Flash Point: 127.2°C
• Refractive Index: 1.458
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids